N-{2-methyl-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide

• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol
• IUPAC Name: N-[2-methyl-4-[(4-methylbenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H18N2O3/c1-13-5-7-15(8-6-13)19(23)21-16-9-10-17(14(2)12-16)22-20(24)18-4-3-11-25-18/h3-12H,1-2H3,(H,21,23)(H,22,24)
• InChI Key: NYLPGRLOHDSBJZ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CO3)C
• solubility: 2.8 [ug/mL]

Description

N-{2-methyl-4-[(4-methylbenzoyl)amino]phenyl}-2-furamide, commonly known as MMB-FUBINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. This compound belongs to the family of indazole-based synthetic cannabinoids, which are designed to mimic the effects of natural cannabinoids found in cannabis. MMB-FUBINACA has been used in scientific research to study the mechanism of action and physiological effects of synthetic cannabinoids.

Mechanism of Action

MMB-FUBINACA binds to the same receptors as natural cannabinoids found in cannabis, specifically the CB1 and CB2 receptors. These receptors are found throughout the body, including in the brain, immune system, and digestive system. When MMB-FUBINACA binds to these receptors, it produces a range of psychoactive effects, including euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects
The biochemical and physiological effects of MMB-FUBINACA are similar to those of natural cannabinoids found in cannabis. When MMB-FUBINACA binds to the CB1 and CB2 receptors, it produces a range of effects, including altered perception, relaxation, and euphoria. MMB-FUBINACA has also been shown to have analgesic and anti-inflammatory properties, which may make it useful in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using MMB-FUBINACA in lab experiments is that it is a potent synthetic cannabinoid, which allows scientists to study the effects of synthetic cannabinoids on the human body. However, one limitation is that the effects of synthetic cannabinoids on the human body may differ from those of natural cannabinoids found in cannabis, which may limit the applicability of these studies to real-world situations.

Future Directions

There are several future directions for the study of MMB-FUBINACA and other synthetic cannabinoids. One area of research is the development of new synthetic cannabinoids that have more specific effects on the CB1 and CB2 receptors. Another area of research is the development of new treatments for pain and inflammation that are based on synthetic cannabinoids. Additionally, there is a need for more research on the long-term effects of synthetic cannabinoids on the human body, including their potential for addiction and other negative effects.

Synthesis Methods

The synthesis of MMB-FUBINACA involves the reaction of 4-methylbenzoyl chloride with 2-amino-4-methylphenol to form N-(4-methylbenzoyl)-2-amino-4-methylphenol. This compound is then reacted with furfurylamine to form MMB-FUBINACA. The synthesis of MMB-FUBINACA is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

MMB-FUBINACA has been used in scientific research to study the effects of synthetic cannabinoids on the human body. Synthetic cannabinoids are designed to bind to the same receptors as natural cannabinoids found in cannabis, which are responsible for the psychoactive effects of cannabis. By studying the effects of synthetic cannabinoids on these receptors, scientists can gain a better understanding of how natural cannabinoids affect the human body.